Cas no 2171776-66-0 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-(thiophen-2-yl)acetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-(thiophen-2-yl)acetic acid
• CAS No: 2171776-66-0
• MF: C₂₅H₂₄N₂O₅S
• MW: 464.533465385437
• CID: 5870224
• PubChem ID: 165811975
• Update Time: 2025-05-20

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-(thiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-(thiophen-2-yl)acetic acid
• EN300-1515594
• 2171776-66-0
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-2-(thiophen-2-yl)acetic acid

• Inchi： 1S/C25H24N2O5S/c1-25(2,23(30)26-21(22(28)29)20-12-7-13-33-20)27-24(31)32-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-13,19,21H,14H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： NDSKVZVALJPAIZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)O)NC(C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 464.14059304g/mol
• Monoisotopic Mass: 464.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 133Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-(thiophen-2-yl)acetic acid

Professional Introduction to Compound with CAS No. 2171776-66-0 and Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-(thiophen-2-yl)acetic acid

Compound with the CAS number 2171776-66-0 and the product name 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-(thiophen-2-yl)acetic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of functional groups such as the fluoren-9-yl methoxycarbonyl moiety and the thiophen-2-yl substituent suggests a high degree of structural complexity, which is often associated with enhanced biological activity and specificity.

The fluoren-9-yl methoxycarbonyl group is a key feature of this compound, contributing to its stability and reactivity. This moiety is frequently employed in the synthesis of peptide mimetics and other bioactive molecules due to its ability to enhance solubility and metabolic stability. In recent years, there has been a growing interest in the development of fluorinated compounds for their unique electronic properties and potential therapeutic benefits. The incorporation of the fluoren-9-yl methoxycarbonyl group into this compound may confer additional advantages, such as improved pharmacokinetic profiles and reduced susceptibility to enzymatic degradation.

The thiophen-2-yl substituent is another critical component of this molecule, known for its ability to interact with biological targets in a highly specific manner. Thiophene derivatives have been extensively studied for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer therapies. The presence of the thiophen-2-yl group in this compound may enhance its binding affinity to specific receptors or enzymes, thereby improving its therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging high-throughput virtual screening techniques, scientists have been able to identify promising candidates for further experimental validation. The compound in question has been subjected to rigorous computational analysis, which suggests potential interactions with various biological targets. These predictions are based on detailed molecular docking studies that simulate the binding of the compound to proteins such as kinases, proteases, and other enzymes involved in critical cellular pathways.

In addition to computational studies, experimental investigations have been conducted to elucidate the pharmacological properties of this compound. Preliminary results indicate that it exhibits significant inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. The mechanism of action appears to involve competitive inhibition of key enzymatic pathways, leading to a reduction in pathological signaling cascades. These findings are particularly noteworthy given the increasing demand for targeted therapies that minimize side effects associated with traditional treatments.

The synthesis of this compound represents a testament to the progress made in synthetic organic chemistry over recent decades. The multi-step synthesis involves careful manipulation of various functional groups, ensuring optimal regioselectivity and yield. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core framework of the molecule. These methods not only enhance efficiency but also allow for greater control over stereochemistry, which is crucial for biological activity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in material science and nanotechnology. For instance, the fluorescence properties associated with the fluoren-9-yl methoxycarbonyl group could be exploited in bioimaging applications or as probes for studying dynamic cellular processes. Furthermore, the stability provided by this moiety may enhance the durability of materials used in electronic devices.

As research continues to evolve, it is anticipated that compounds like this will play an increasingly important role in addressing complex medical challenges. The integration of cutting-edge synthetic methodologies with advanced computational tools has streamlined the process of discovering novel therapeutics. By focusing on molecules with well-defined structural features and predicted biological activities, scientists are paving the way for more effective treatments.

In conclusion, Compound with CAS No. 2171776-66-0 and product name 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-(thiophen-2-y l)acetic acid exemplifies the intersection of innovation and precision in pharmaceutical chemistry. Its intricate design offers numerous possibilities for therapeutic intervention while also serving as a model for future drug development efforts.